3-Hydroxy-4-methoxypyridine-2-carboxylic acid

• IUPAC Name: 3-hydroxy-4-methoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-12-4-2-3-8-5(6(4)9)7(10)11/h2-3,9H,1H3,(H,10,11)
• InChI Key: OBHHCPRYWZKEIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)C(=O)O)O
• Molecular Formula: C7H7NO4
• DSSTOX Substance ID: DTXSID90452938
• Molecular Weight: 169.13 g/mol
• CAS RN: 210300-09-7

Description

3-Hydroxy-4-methoxypyridine-2-carboxylic acid (HMPCA) is a chemical compound found in nature, as well as in some laboratory synthesized compounds. It is a member of the pyridine family, and is commonly used in scientific research due to its unique properties. HMPCA is an important building block for many synthetic compounds, and is used in a variety of applications in the field of biochemistry and physiology.

Scientific Research Applications

3-Hydroxy-4-methoxypyridine-2-carboxylic acid has a variety of applications in scientific research. It is commonly used in the synthesis of other compounds, such as pyridones and quinolines, which are important building blocks for many synthetic compounds. Additionally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antifungal drugs, and antibiotics. Furthermore, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid is used in the synthesis of dyes and pigments, as well as in the synthesis of polymers.

Mechanism Of Action

The mechanism of action of 3-Hydroxy-4-methoxypyridine-2-carboxylic acid is not completely understood. However, it is known that 3-Hydroxy-4-methoxypyridine-2-carboxylic acid binds to proteins in the body, which can lead to a variety of biochemical and physiological effects. Specifically, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid binds to proteins in the cytoplasm, where it can affect the activity of enzymes and other proteins. Additionally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid can bind to proteins in the nucleus, where it can affect gene expression.

Biochemical And Physiological Effects

3-Hydroxy-4-methoxypyridine-2-carboxylic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. Additionally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid has been shown to inhibit the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are inflammatory mediators. Furthermore, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.

Advantages And Limitations For Lab Experiments

3-Hydroxy-4-methoxypyridine-2-carboxylic acid is a useful compound for laboratory experiments due to its unique properties. It is relatively easy to synthesize, and is relatively stable and non-toxic. Additionally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid is relatively soluble in water, making it easy to use in a variety of experiments. However, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid is also limited in its use, as it is not very soluble in organic solvents and can be difficult to purify.

Future Directions

3-Hydroxy-4-methoxypyridine-2-carboxylic acid is a promising compound with a variety of potential applications. In the future, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid may be used in the synthesis of drugs and other compounds, as well as in the development of new treatments for diseases. Additionally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid may be used to study the mechanisms of action of other compounds, as well as to study the biochemical and physiological effects of other compounds. Finally, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid may be used to develop new polymers and materials, as well as to develop new dyes and pigments.

Synthesis routes and methods

Procedure details

3-Benzyloxy-4-methoxypicolinic acid (5.3 g) was suspended in 25 ml of ethanol. 10% palladium-carbon (0.5 g) was added to the suspension. The mixture was then catalytically hydrogenated under atmospheric pressure for 30 min. The reaction solution was filtered under the reduced pressure. The filtrate was concentrated under the reduced pressure to give 2.8 g (yield 81.6%) of the title compound as colorless powder.

Citations

Peer review of the pesticide risk assessment of the active substance fenpicoxamid (XDE‐777)

European Food Safety Authority (EFSA)… - EFSA …, 2018 - Wiley Online Library

The conclusions of EFSA following the peer review of the initial risk assessments carried out by the competent authority of the rapporteur Member State, the United Kingdom, for the …

Number of citations: 7 efsa.onlinelibrary.wiley.com